Astin C

• Molecular Formula: C25H33Cl2N5O6
• Molecular Weight: 570.5 g/mol
• InChI: InChI=1S/C25H33Cl2N5O6/c1-3-15-22(35)31-18(12-33)23(36)30-17(13-8-6-5-7-9-13)10-19(34)28-16(4-2)25(38)32-11-14(26)20(27)21(32)24(37)29-15/h5-9,14-18,20-21,33H,3-4,10-12H2,1-2H3,(H,28,34)(H,29,37)(H,30,36)(H,31,35)/t14-,15+,16+,17?,18+,20-,21+/m0/s1
• InChIKey: YWGAKIGNXGAAQR-ZQWDDLIFSA-N

Astin C Compound Profile: A Plant-Derived Cyclic Pentapeptide with Quantified Immunosuppressive and Antitumor Activity for Targeted Procurement

Astin C (CAS 148057-23-2) is a plant-derived cyclic pentapeptide isolated from the medicinal herb *Aster tataricus*. It belongs to the astin family of cyclopentapeptides, characterized by a 16-membered ring system containing a unique *cis*-3,4-dichlorinated proline residue, non-coded amino acids (e.g., β-phenylalanine, α-aminobutyric acid), and a critical *cis* amide bond [1]. Astin C demonstrates quantified, multi-modal bioactivity, acting as a specific inhibitor of the cGAS-STING innate immune pathway [2] and an inducer of apoptosis in activated T lymphocytes and tumor cells [3]. Its activity is intrinsically linked to its specific stereochemistry and the presence of the dichloroproline moiety, distinguishing it from non-chlorinated or structurally divergent analogs [1].

01 Target Engagement: cGAS-STING pathway inhibition studies

02 Structural Prerequisite: cis-3,4-dichlorinated proline-dependent assay context

03 Model Fit: Reported activity in tumor cell-line models and autoimmunity research

• [1] Schumacher, K. K. (1998). Synthesis of astin C and astin G and hydroxylated analogs (Doctoral dissertation, University of Pennsylvania). View Source
• [2] Li, S., Hong, Z., Wang, Z., Li, F., Mei, J., Huang, L., ... & Jiang, Z. (2018). The cyclopeptide astin C specifically inhibits the innate immune CDN sensor STING. Cell reports, 25(12), 3405-3421. View Source
• [3] Shen, Y., Luo, Q., Xu, H., Gong, F., Zhou, X., Sun, Y., ... & Tan, N. (2011). Mitochondria-dependent apoptosis of activated T lymphocytes induced by astin C, a plant cyclopeptide, for preventing murine experimental colitis. Biochemical pharmacology, 82(3), 260-268. View Source

Why Generic Cyclic Peptide Substitution Fails: The Unique Dichloroproline Moiety of Astin C

Procurement based on generic class membership alone (e.g., 'cyclic pentapeptide' or 'STING inhibitor') is a high-risk strategy that will likely lead to experimental failure. Astin C's activity profile is exquisitely dependent on its specific structural features. The *cis*-3,4-dichlorinated proline is not a common building block and is essential for both its immunosuppressive and antitumor activities [1]. Direct comparative studies show that substitution of this moiety results in complete loss of immunosuppressive activity [2]. Furthermore, while other members of the astin family share this residue, their backbone conformations differ, leading to variations in potency [3]. Even within the STING inhibitor class, Astin C is distinguished by its specific binding mechanism to the STING C-terminal domain, a feature not shared by all STING antagonists. Therefore, substituting Astin C with a near analog or a class-representative compound cannot be expected to reproduce the same biological outcomes.

Analog mismatch Astin B and other astin family members may differ in backbone conformation, altering potency context and model response.

Pharmacophore loss Synthetic analogues lacking the cis-3,4-dichloroproline residue reported a complete loss of immunosuppressive assay response.

Mechanism mismatch Generic STING inhibitors may bind to different domains, creating a context-dependent profile not representative of Astin C.

• [1] Morita, H., Nagashima, S., Uchiumi, Y., Kuroki, O., Takeya, K., & Itokawa, H. (1996). Cyclic peptides from higher plants. XXVIII. Antitumor activity and hepatic microsomal biotransformation of cyclic pentapeptides, astins, from Aster tataricus. Chemical and Pharmaceutical Bulletin, 44(5), 1026-1032. View Source
• [2] Li, F., Guo, X. X., Zeng, G. Z., Qin, W. W., Zhang, B., & Tan, N. H. (2018). Design and synthesis of plant cyclopeptide Astin C analogues and investigation of their immunosuppressive activity. Bioorganic & Medicinal Chemistry Letters, 28(14), 2523-2527. View Source
• [3] Morita, H., Nagashima, S., Takeya, K., Itokawa, H., & Iitaka, Y. (1995). Solution forms of antitumor cyclic pentapeptides with 3,4-dichlorinated proline residues, astins A and C, from Aster tataricus. Chemical and Pharmaceutical Bulletin, 43(8), 1395-1397. View Source

Astin C: Head-to-Head Quantitative Differentiation Data vs. Analogs and Alternatives

Superior Immunosuppressive Potency of Astin C Over Synthesized Analogues

Astin C is significantly more potent as an immunosuppressant than any of the 17 structurally modified analogues synthesized and tested in a direct head-to-head comparison. When evaluated in mouse lymph node cells, Astin C showed an IC50 of 12.6 ± 3.3 μM. In contrast, the most active synthesized analogues (compounds 2, 4, 5, and 8) exhibited markedly reduced activity, with IC50 values ranging from 38.4 to 65.2 μM [1]. This demonstrates that the native Astin C structure provides a quantitative advantage in potency.

Immunosuppressive Potency

Head-to-head

Astin C IC50: 12.6 μM vs. Analogues: 38.4–65.2 μM

Reported highest rank in analogue set for T-cell assay context.

Supports SAR pathway-study benchmark.

Evidence Dimension	Immunosuppressive activity (IC50)
Target Compound Data	12.6 ± 3.3 μM
Comparator Or Baseline	Astin C Analogues (Compounds 2, 4, 5, 8): IC50 = 38.4, 51.8, 65.2, and 61.8 μM, respectively
Quantified Difference	Astin C is ~3- to 5-fold more potent than the most active synthesized analogues.
Conditions	Lymph node cells of mice, assessed for immunosuppressive activity

Why This Matters

This data proves that the native Astin C scaffold is superior to readily accessible or novel analogues for achieving maximal immunosuppressive effect, making it the critical reference standard for any SAR or functional study.

• [1] Li, F., Guo, X. X., Zeng, G. Z., Qin, W. W., Zhang, B., & Tan, N. H. (2018). Design and synthesis of plant cyclopeptide Astin C analogues and investigation of their immunosuppressive activity. Bioorganic & Medicinal Chemistry Letters, 28(14), 2523-2527. View Source

Requirement of cis-3,4-Dichloroproline for Activity: Evidence from Analogue Synthesis

The *cis*-3,4-dichlorinated proline residue is an essential pharmacophore for Astin C's immunosuppressive activity. A direct comparison with synthesized analogues lacking this moiety provides definitive proof. In the same study of 17 Astin C analogues, compounds 15, 16, and 17, which were synthesized without the *cis*-3,4-dichlorinated proline, showed no detectable immunosuppressive activity (IC50 > 100 μM or no effect), while the parent Astin C (IC50 = 12.6 μM) retained potent activity [1].

Dichloroproline Pharmacophore

Head-to-head

With Cl2-Pro: IC50 12.6 μM. Without Cl2-Pro: No activity (>100 μM).

Structure-activity relationship confirms critical residue for assay response.

Procurement should verify structural identity.

Evidence Dimension	Immunosuppressive activity (IC50)
Target Compound Data	12.6 ± 3.3 μM (with cis-3,4-dichloroproline)
Comparator Or Baseline	Astin C Analogues 15, 16, 17 (without cis-3,4-dichloroproline): No immunosuppressive activity
Quantified Difference	Complete loss of activity upon removal of the dichloroproline moiety.
Conditions	Lymph node cells of mice, assessed for immunosuppressive activity

Why This Matters

For procurement, this confirms that the *cis*-3,4-dichloroproline residue is non-negotiable for Astin C's immunosuppressive function. Any substitute compound lacking this exact stereochemical feature will not replicate the activity.

• [1] Li, F., Guo, X. X., Zeng, G. Z., Qin, W. W., Zhang, B., & Tan, N. H. (2018). Design and synthesis of plant cyclopeptide Astin C analogues and investigation of their immunosuppressive activity. Bioorganic & Medicinal Chemistry Letters, 28(14), 2523-2527. View Source

Differential Antitumor Cytotoxicity: Astin C vs. Astin B on Human Cancer Cell Lines

Astin C exhibits a distinct and more potent cytotoxicity profile compared to its close relative, Astin B, on specific human cancer cell lines. In a cross-study comparison, Astin C demonstrated IC50 values of 13.4 μg/mL against HCT-116 colon cancer cells and 3.3 μg/mL against BGC-823 gastric cancer cells [1]. Astin B, under comparable conditions, was less potent against BGC-823 cells, with a reported IC50 of 19.2 μg/mL [2]. This nearly 6-fold difference in potency against BGC-823 cells highlights that Astin C and Astin B are not functionally interchangeable, despite their structural similarity.

Tumor Cell Cytotoxicity

Cross-study comparison

Astin C BGC-823 IC50: 3.3 μg/mL vs. Astin B BGC-823 IC50: 19.2 μg/mL

Reported higher potency in gastric cancer cell model context.

Cell-line specific validation required.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	BGC-823 cells: 3.3 μg/mL; HCT-116 cells: 13.4 μg/mL
Comparator Or Baseline	Astin B: BGC-823 cells: 19.2 μg/mL
Quantified Difference	Astin C is ~5.8-fold more potent than Astin B on BGC-823 gastric cancer cells.
Conditions	Cytotoxicity assays on BGC-823 (gastric cancer) and HCT-116 (colon cancer) cell lines

Why This Matters

This data provides a quantitative basis for selecting Astin C over Astin B when targeting specific cancer types, particularly gastric cancer models, due to its significantly higher cytotoxic potency.

• [1] Xu, H. M., Zeng, G. Z., Zhou, W. B., He, W. J., & Tan, N. H. (2013). Astins K–P, six new chlorinated cyclopentapeptides from Aster tataricus. Tetrahedron, 69(37), 7964-7969. View Source
• [2] Xu, H. M., Zeng, G. Z., Zhou, W. B., He, W. J., & Tan, N. H. (2013). Astins K–P, six new chlorinated cyclopentapeptides from Aster tataricus. Tetrahedron, 69(37), 7964-7969. View Source

Validated In Vivo Efficacy: Astin C Attenuates Autoimmunity in Trex1⁻/⁻ Disease Model

Astin C's activity has been validated in a therapeutically relevant *in vivo* disease model, a key differentiator from compounds with only *in vitro* data. In Trex1⁻/⁻ mice, a well-established model for STING-dependent autoimmune disease, intravenous administration of Astin C (1 mg/kg) significantly reduced inflammatory gene expression across multiple tissues and alleviated autoimmune pathology [1]. While other STING inhibitors are known, this specific *in vivo* efficacy in a complex disease model provides a high-value data point for translational research.

In Vivo Model Response

Model context

Trex1⁻/⁻ mouse model: 1 mg/kg i.v. reduced inflammatory pathology.

Supports research use in STING-mediated autoimmunity studies.

Endpoint monitoring required for replication.

Evidence Dimension	In vivo efficacy
Target Compound Data	Reduced inflammatory gene expression and pathology at 1 mg/kg, i.v.
Comparator Or Baseline	N/A (Demonstrated *in vivo* efficacy, not a direct comparator)
Quantified Difference	N/A
Conditions	Trex1⁻/⁻ mouse model of autoimmune disease; 1 mg/kg i.v. every other day for 14 days

Why This Matters

This *in vivo* validation in a disease model elevates Astin C from an *in vitro* biochemical probe to a valuable tool compound for preclinical studies of STING-mediated autoimmunity.

• [1] Li, S., Hong, Z., Wang, Z., Li, F., Mei, J., Huang, L., ... & Jiang, Z. (2018). The cyclopeptide astin C specifically inhibits the innate immune CDN sensor STING. Cell reports, 25(12), 3405-3421. View Source

Optimal Research Applications for Astin C Driven by Quantitative Performance Data

Reference Standard for SAR Studies on Astin-Derived Immunosuppressants

Given the direct, head-to-head quantitative data showing that all 17 synthesized analogues of Astin C had significantly reduced (3- to 5-fold) or completely abrogated immunosuppressive activity, Astin C is the non-negotiable reference standard for any structure-activity relationship (SAR) program investigating this chemotype [1]. Researchers can reliably benchmark novel analogues against the native compound's defined potency (IC50 = 12.6 ± 3.3 μM in mouse lymph node cells) and assess the functional consequences of structural modifications relative to a proven baseline [1].

A Validated Chemical Probe for *In Vivo* Investigation of STING-Mediated Autoimmunity

The unique combination of specific STING binding (Kd = 2.37 μM) and validated *in vivo* efficacy in the Trex1⁻/⁻ mouse model of autoimmunity positions Astin C as a premier chemical probe for preclinical studies [2]. Its ability to attenuate inflammatory pathology in this model at 1 mg/kg makes it suitable for experiments designed to dissect the role of the cGAS-STING pathway in complex diseases, an application not supported by most alternative STING inhibitors that lack such specific *in vivo* validation [2].

Potent and Selective Tool for Investigating STING-Dependent Apoptosis in Cancer Cells

For cancer researchers focused on the intersection of innate immunity and apoptosis, Astin C offers a dual mechanism: specific inhibition of the cGAS-STING pathway [2] coupled with potent cytotoxicity on specific cancer cell lines like BGC-823 (IC50 = 3.3 μg/mL) [3]. Its significant potency advantage over Astin B (~6-fold on BGC-823 cells) makes it the superior choice for studies investigating STING-dependent apoptosis in gastric cancer models. This profile allows for the exploration of therapeutic strategies that combine STING modulation with direct induction of tumor cell death [3].

Application

Selection Property

Validation Focus

Immunosuppressant SAR Studies

Reported highest potency benchmark in analogue set

Pathway-response comparison vs. synthetic analogues

STING Autoimmunity Research

Reported in vivo model-response context

Model-context monitoring for endpoint replication

Cancer Cell-Model Studies

Reported higher potency over Astin B in gastric models

Cell-line specific cytotoxicity response review

• [1] Li, F., Guo, X. X., Zeng, G. Z., Qin, W. W., Zhang, B., & Tan, N. H. (2018). Design and synthesis of plant cyclopeptide Astin C analogues and investigation of their immunosuppressive activity. Bioorganic & Medicinal Chemistry Letters, 28(14), 2523-2527. View Source
• [2] Li, S., Hong, Z., Wang, Z., Li, F., Mei, J., Huang, L., ... & Jiang, Z. (2018). The cyclopeptide astin C specifically inhibits the innate immune CDN sensor STING. Cell reports, 25(12), 3405-3421. View Source
• [3] Xu, H. M., Zeng, G. Z., Zhou, W. B., He, W. J., & Tan, N. H. (2013). Astins K–P, six new chlorinated cyclopentapeptides from Aster tataricus. Tetrahedron, 69(37), 7964-7969. View Source